Methyl 4-((4-chlorobenzamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[(4-chlorobenzoyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H19ClN2O3/c1-21-15(20)18-8-6-11(7-9-18)10-17-14(19)12-2-4-13(16)5-3-12/h2-5,11H,6-10H2,1H3,(H,17,19)
• InChI Key: LRHRUUDUIFVBHR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)CNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol
• CAS No.: 1235386-64-7

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives can be synthesized from different cyclic or acyclic precursors. For example, piperidine-4-carboxylic and ®- and (S)-piperidine-3-carboxylic acids can be converted to the corresponding β-keto esters.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidine derivatives can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely. For example, Methyl piperidine-4-carboxylate has a molecular weight of 143.19 g/mol.

Scientific Research Applications

Synthetic Applications and Reactivity

"Methyl 4-((4-chlorobenzamido)methyl)piperidine-1-carboxylate" and its derivatives are key intermediates in organic synthesis. The preparation of piperidinedione derivatives, for example, has been explored for the synthesis of compounds with pharmacological interest, including antiepileptic, herbicide agents, and therapeutic agents for liver disorders. These compounds serve as synthetic intermediates, especially in the synthesis of natural products (Ibenmoussa et al., 1998).

Molecular Structure and Characterization

The structural characterization of related compounds, such as 4-piperidinecarboxylic acid hydrochloride, has been achieved through techniques like single crystal X-ray diffraction. These studies provide insights into the molecular geometry, hydrogen bonding, and electronic structure, crucial for understanding the reactivity and potential applications of these compounds (Szafran et al., 2007).

Medicinal Chemistry Synthesis

In the realm of medicinal chemistry, such compounds have been utilized in the synthesis of oxindole derivatives and as intermediates in the preparation of potential therapeutic agents. For example, their application in oxindole synthesis via palladium-catalyzed CH functionalization demonstrates their versatility in complex organic transformations, which are valuable for developing new drugs and studying biological pathways (Magano et al., 2014).

Anticancer Activity

Research has also focused on synthesizing new derivatives with potential anticancer activity. For instance, the sequential synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids evaluated as anticancer agents indicates the therapeutic potential of such derivatives. These studies highlight the importance of structural modification in achieving potent anticancer properties (Rehman et al., 2018).

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the biological target they interact with.

Safety and Hazards

Piperidine and its derivatives can be hazardous. They can cause skin burns, eye damage, and may be harmful if swallowed or inhaled. Always refer to the safety data sheet of the specific compound for detailed information.

Future Directions

Piperidine derivatives continue to be an area of active research, with potential applications in the development of new drugs for a variety of diseases.

Biochemical Analysis

Biochemical Properties

Piperidine derivatives, to which this compound belongs, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely depending on the specific structure and functional groups present in the compound .

Cellular Effects

Piperidine derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

Piperidine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Piperidine derivatives are known to be involved in various metabolic pathways, interacting with enzymes and cofactors .